Cas no 168839-26-7 (1H-Pyrrole-1-carboxylicacid,2,5-dihydro-2-methyl-,methylester(9CI))

• Product Name: 1H-Pyrrole-1-carboxylicacid,2,5-dihydro-2-methyl-,methylester(9CI)
• CAS No: 168839-26-7
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 856165
• PubChem ID: 45089938
• Update Time: 2024-02-29

1H-Pyrrole-1-carboxylicacid,2,5-dihydro-2-methyl-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylicacid,2,5-dihydro-2-methyl-,methylester(9CI)
• 1H-Pyrrole-1-carboxylic acid, 2,5-dihydro-2-methyl-, methyl ester

• Inchi： 1S/C7H11NO2/c1-6-4-3-5-8(6)7(9)10-2/h3-4,6H,5H2,1-2H3
• InChI Key： SVGNUUWIBTUTHE-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CC=CC1C

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids